![molecular formula C15H13Cl2NO2S B2769058 2-((2,4-dichlorophenyl)thio)-N-(2-methoxyphenyl)acetamide CAS No. 307544-67-8](/img/structure/B2769058.png)
2-((2,4-dichlorophenyl)thio)-N-(2-methoxyphenyl)acetamide
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Description
2-((2,4-dichlorophenyl)thio)-N-(2-methoxyphenyl)acetamide, also known as DTTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTA is a thioamide derivative of acetanilide, which has been synthesized using various methods.
Scientific Research Applications
Agricultural Herbicide Application
Chloroacetamide compounds, such as alachlor and metolachlor, are used as selective pre-emergent or early post-emergent herbicides. These substances control annual grasses and broad-leaved weeds in various crops, including cotton, maize, and soybeans. Their effectiveness in weed control highlights the potential of similar compounds for agricultural applications (Weisshaar & Böger, 1989).
Environmental and Health Impact Studies
Research into the metabolism of chloroacetamide herbicides in human and rat liver microsomes reveals insights into their potential health impacts. Studies suggest complex metabolic pathways involving cytochrome P450 isoforms, which are crucial for understanding the herbicides' toxicity and carcinogenicity (Coleman et al., 2000).
Material Science and Photocatalysis
Chloroacetamide derivatives have been explored for their applications in materials science, such as in the synthesis of polyhedral oligomeric silsesquioxane (POSS)-based photoinitiators. These materials exhibit enhanced thermal stability and could be used for creating robust polymer/filler networks, indicating potential applications in creating advanced materials (Batibay et al., 2020).
Antimicrobial Applications
Novel derivatives of chloroacetamide compounds have been studied for their antimicrobial activity. This research points towards potential pharmaceutical or sanitary applications, where these compounds could serve as active ingredients in antimicrobial formulations (Mistry et al., 2009).
properties
IUPAC Name |
2-(2,4-dichlorophenyl)sulfanyl-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO2S/c1-20-13-5-3-2-4-12(13)18-15(19)9-21-14-7-6-10(16)8-11(14)17/h2-8H,9H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBDWIQSKWMEGRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CSC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2,4-dichlorophenyl)thio)-N-(2-methoxyphenyl)acetamide |
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